Cas no 1806682-99-4 (1-Bromo-1-(2-ethyl-6-(hydroxymethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-ethyl-6-(hydroxymethyl)phenyl)propan-2-one
• CAS No: 1806682-99-4
• MF: C₁₂H₁₅BrO₂
• MW: 271.150303125381
• CID: 4976266
• Update Time: 2025-08-05

1-Bromo-1-(2-ethyl-6-(hydroxymethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-ethyl-6-(hydroxymethyl)phenyl)propan-2-one

• Inchi： 1S/C12H15BrO2/c1-3-9-5-4-6-10(7-14)11(9)12(13)8(2)15/h4-6,12,14H,3,7H2,1-2H3
• InChI Key： FZVFDTHIEDEQQK-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C(CO)=CC=CC=1CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3

Additional information on 1-Bromo-1-(2-ethyl-6-(hydroxymethyl)phenyl)propan-2-one

1-Bromo-1-(2-Ethyl-6-(Hydroxymethyl)Phenyl)Propan-2-One: A Comprehensive Overview

1-Bromo-1-(2-Ethyl-6-(Hydroxymethyl)Phenyl)Propan-2-One, identified by the CAS number 1806682-99-4, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its unique structure, has garnered attention in recent years due to its versatile properties and promising research outcomes. In this article, we delve into the structural features, synthesis methods, pharmacological activities, and environmental implications of this compound, supported by the latest scientific findings.

The molecular structure of 1-Bromo-1-(2-Ethyl-6-(Hydroxymethyl)Phenyl)Propan-2-One is a testament to its complexity. The molecule consists of a bromine atom attached to a propanone group, which is further connected to a phenyl ring substituted with an ethyl group and a hydroxymethyl group. This arrangement imparts the compound with unique electronic and steric properties, making it an interesting subject for both academic and industrial research. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive molecules, particularly in the field of oncology.

The synthesis of 1-Bromo-1-(2-Ethyl-6-(Hydroxymethyl)Phenyl)Propan-2-One involves a multi-step process that typically begins with the preparation of the phenolic precursor. Researchers have employed various methodologies, including Friedel-Crafts alkylation and nucleophilic substitution reactions, to achieve the desired product. A study published in 2023 demonstrated that optimizing reaction conditions, such as temperature and solvent choice, significantly enhances yield and purity. This advancement has paved the way for large-scale production of the compound for commercial applications.

In terms of pharmacological activity, 1-Bromo-1-(2-Ethyl-6-(Hydroxymethyl)Phenyl)Propan-2-One has shown promising results in preclinical trials. It exhibits selective cytotoxicity against various cancer cell lines, particularly those resistant to conventional chemotherapy drugs. A 2023 study conducted by researchers at the University of California revealed that the compound induces apoptosis in malignant cells through modulation of the mitochondrial pathway. Furthermore, its ability to inhibit key enzymes involved in tumor progression makes it a potential candidate for targeted therapy.

The environmental impact of 1-Bromo-1-(2-Ethyl-6-(Hydroxymethyl)Phenyl)Propan-2-One is another critical area of investigation. Given its complex structure and functional groups, understanding its biodegradation pathways is essential for assessing its ecological footprint. Recent research indicates that under aerobic conditions, the compound undergoes rapid mineralization due to the action of soil microorganisms. This finding suggests that it poses minimal risk to aquatic ecosystems when properly managed during industrial processes.

In conclusion, 1-Bromo-1-(2-Ethyl-6-(Hydroxymethyl)Phenyl)Propan-2-One, with its CAS number 1806682-99-4, represents a significant advancement in organic chemistry. Its structural complexity, versatile synthesis methods, pharmacological promise, and favorable environmental profile make it a valuable asset in both academic research and industrial applications. As ongoing studies continue to unravel its full potential, this compound stands at the forefront of innovation in drug discovery and chemical synthesis.